Cas no 52854-35-0 (4-Thiazolidinone, 3-(4-ethoxyphenyl)-2-imino-)

• Product Name: 4-Thiazolidinone, 3-(4-ethoxyphenyl)-2-imino-
• CAS No: 52854-35-0
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 358630
• PubChem ID: 12261755
• Update Time: 2025-04-19

4-Thiazolidinone, 3-(4-ethoxyphenyl)-2-imino- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(4-ethoxyphenyl)-2-imino-
• 3-(4-ethoxyphenyl)-2-imino-1,3-thiazolidin-4-one
• 52854-35-0
• DTXSID50482918

• Inchi： 1S/C11H12N2O2S/c1-2-15-9-5-3-8(4-6-9)13-10(14)7-16-11(13)12/h3-6,12H,2,7H2,1H3
• InChI Key： DQRUKNGNVWDJNW-UHFFFAOYSA-N
• SMILES： S1C(=N)N(C(C1)=O)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 53.39